5-Piperazin-1-yl-1H-pyridin-2-one;dihydrobromide

• IUPAC Name: 5-piperazin-1-yl-1H-pyridin-2-one;dihydrobromide
• InChI: InChI=1S/C9H13N3O.2BrH/c13-9-2-1-8(7-11-9)12-5-3-10-4-6-12;;/h1-2,7,10H,3-6H2,(H,11,13);2*1H
• InChI Key: YXSFTVUMZDHCIM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=CNC(=O)C=C2.Br.Br
• Molecular Formula: C9H15Br2N3O
• Molecular Weight: 341.04 g/mol

Description

5-Piperazin-1-yl-1H-pyridin-2-one;dihydrobromide is a chemical compound with the CAS Number: 2377035-87-3. It has a molecular weight of 341.05.

Molecular Structure Analysis

The Inchi Code for this compound is 1S/C9H13N3O.2BrH/c13-9-2-1-8 (7-11-9)12-5-3-10-4-6-12;;/h1-2,7,10H,3-6H2, (H,11,13);2*1H.

Scientific Research Applications

Synthesis of Derivatives for Medicinal Chemistry

• Efficient Catalysis in Synthesis : A piperazine-based dicationic Bronsted acidic ionic salt was developed as an efficient and reusable catalyst for synthesizing pyrimidine-2,4,6(1H,3H,5H)-trione and pyrano[2,3-d]pyrimidinone (thione) derivatives, highlighting the utility of piperazine structures in pharmaceutical synthesis processes (Darvishzad et al., 2019).

Antitumor Activities

• Bis-indole Derivatives with Piperazine : Compounds formed by two indole systems separated by a heterocycle (pyridine or piperazine) were synthesized and evaluated for antitumor activity, with some derivatives demonstrating significant activity against human cancer cell lines (Andreani et al., 2008).

Neuropharmacology

• Dopamine Receptor Agonists : A series of dopamine receptor partial agonists featuring a pyrazolo[1,5-a]pyridine heterocyclic appendage, connected to the arylpiperazine core, showcased G protein-biased activation over β-arrestin recruitment, indicating potential for antipsychotic therapies (Möller et al., 2017).

Serotonergic Ligands for Pest Control

• Insecticidal Design : Utilizing the serotonin agonist 1-[(4-Aminophenyl)ethyl]-4-[3-(trifluoromethyl)phenyl]piperazine (PAPP) as a lead compound, a series of piperazine derivatives were synthesized, demonstrating growth-inhibiting and larvicidal activities against armyworm, showcasing the agricultural application of piperazine derivatives (Cai et al., 2010).

Antimicrobial Applications

• Oxadiazole Derivatives : New 5-(1H-1,2,3-triazol-4-yl)-1,2,4-oxadiazole derivatives containing piperidine or pyrrolidine ring were synthesized, displaying strong antimicrobial activity, indicating the role of piperazine analogs in developing new antimicrobial agents (Krolenko et al., 2016).

Safety and Hazards

The safety information and Material Safety Data Sheet (MSDS) for 5-Piperazin-1-yl-1H-pyridin-2-one;dihydrobromide can be found at the provided link.